Cas no 397881-02-6 (3-amino-N-(4-methylphenyl)-1-benzofuran-2-carboxamide)

• Product Name: 3-amino-N-(4-methylphenyl)-1-benzofuran-2-carboxamide
• CAS No: 397881-02-6
• MF: C₁₆H₁₄N₂O₂
• MW: 266.294563770294
• MDL: MFCD02140267
• CID: 1511053
• PubChem ID: 1081200
• Update Time: 2025-04-21

3-amino-N-(4-methylphenyl)-1-benzofuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-Benzofurancarboxamide, 3-amino-N-(4-methylphenyl)-
• 3-AMINO-(N)-(4-METHYLPHENYL)-1-BENZOFURAN-2-CARBOXAMIDE
• EN300-236243
• STK811106
• 397881-02-6
• MFCD02140267
• SCHEMBL13665178
• F1673-0592
• 3-amino-N-(4-methylphenyl)-1-benzofuran-2-carboxamide
• BAS 05887967
• Oprea1_223170
• 3-amino-N-(p-tolyl)benzofuran-2-carboxamide
• CS-0281369
• 3-amino-{N}-(4-methylphenyl)-1-benzofuran-2-carboxamide
• AKOS000273596

• MDL： MFCD02140267
• Inchi： 1S/C16H14N2O2/c1-10-6-8-11(9-7-10)18-16(19)15-14(17)12-4-2-3-5-13(12)20-15/h2-9H,17H2,1H3,(H,18,19)
• InChI Key： QFRZMQMTCMFJEN-UHFFFAOYSA-N
• SMILES： O1C(C(NC2C=CC(C)=CC=2)=O)=C(C2C=CC=CC1=2)N

Computed Properties

• Exact Mass: 266.10562
• Monoisotopic Mass: 266.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 68.3Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 381.3±37.0 °C at 760 mmHg
• Flash Point: 184.4±26.5 °C
• PSA: 68.26
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

3-amino-N-(4-methylphenyl)-1-benzofuran-2-carboxamide Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)